Cas no 63331-24-8 (5-Chloro-1-(prop-2-en-1-yl)pyrimidin-2(1H)-one)

• Product Name: 5-Chloro-1-(prop-2-en-1-yl)pyrimidin-2(1H)-one
• CAS No: 63331-24-8
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• CID: 2790416
• PubChem ID: 12648526
• Update Time: 2025-04-21

5-Chloro-1-(prop-2-en-1-yl)pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• KFKFXMXMVGZRKC-UHFFFAOYSA-N
• SCHEMBL11167827
• DTXSID40505640
• 1-Allyl-5-chloropyrimid-2-one
• 5-Chloro-1-(prop-2-en-1-yl)pyrimidin-2(1H)-one
• 63331-24-8

• Inchi： 1S/C7H7ClN2O/c1-2-3-10-5-6(8)4-9-7(10)11/h2,4-5H,1,3H2
• InChI Key： KFKFXMXMVGZRKC-UHFFFAOYSA-N
• SMILES： ClC1C=NC(N(C=1)CC=C)=O

Computed Properties

• Exact Mass: 170.0246905Da
• Monoisotopic Mass: 170.0246905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.7Ų